3-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)propanoic acid hydrate

Specification

• Molecular Formula: C8H14N2O5
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoic acid;hydrate
• Standard InChI: InChI=1S/C8H12N2O4.H2O/c1-8(2)6(13)10(7(14)9-8)4-3-5(11)12;/h3-4H2,1-2H3,(H,9,14)(H,11,12);1H2
• Standard InChI Key: OLXKAMXQFJITAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCC(=O)O)C.O

Introduction

3-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)propanoic acid hydrate is a chemical compound with a molecular formula of C₈H₁₄N₂O₅ and a molecular weight of 218.21 g/mol. This compound is a hydrated form of 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propanoic acid, which itself has a molecular weight of 200.19 g/mol.

Synthesis and Applications

This compound and its derivatives may find applications in pharmaceuticals or as intermediates in chemical synthesis due to their structural complexity and potential reactivity.

Safety and Handling

Hazard Information:

• Signal Word: Not specified for the hydrate.

• Hazard Statements: Not specified.

• Precautionary Statements: General precautions for handling organic compounds include avoiding skin contact and inhalation of dust or vapors.

Storage Conditions:

• The parent compound is recommended to be stored sealed in a dry environment at 2-8°C.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
3-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)propanoic acid	C₈H₁₂N₂O₄	200.19 g/mol	90197-83-4
3-(4,4-Dimethyl-2,5-dioxoimidazolidin-1-yl)propanoic acid hydrate	C₈H₁₄N₂O₅	218.21 g/mol	1052539-95-3
4,4-Dimethyl-2,5-dioxoimidazolidine-1,3-dipropionic acid	C₁₁H₁₆N₂O₆	272.25 g/mol	50807-41-5